Cas no 863479-18-9 (1H-Inden-1-one, 2,3-dihydro-5-(3-methylphenyl)-)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-5-(3-methylphenyl)-
• CAS No: 863479-18-9
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• MDL: MFCD32690464
• CID: 4251617
• PubChem ID: 11345085
• Update Time: 2025-06-11

1H-Inden-1-one, 2,3-dihydro-5-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-5-(3-methylphenyl)-
• SCHEMBL13680642
• A1-27773
• 863479-18-9
• 5-(m-tolyl)-2,3-dihydro-1H-inden-1-one
• 5-(3-methylphenyl)-2,3-dihydroinden-1-one

• MDL： MFCD32690464
• Inchi： 1S/C16H14O/c1-11-3-2-4-12(9-11)13-5-7-15-14(10-13)6-8-16(15)17/h2-5,7,9-10H,6,8H2,1H3
• InChI Key： VJNKRQPWWCIMAC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C3C=CC=C(C)C=3)=CC=2CC1

Computed Properties

• Exact Mass: 222.104465066Da
• Monoisotopic Mass: 222.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1H-Inden-1-one, 2,3-dihydro-5-(3-methylphenyl)-

Comprehensive Overview of 1H-Inden-1-one, 2,3-dihydro-5-(3-methylphenyl)- (CAS No. 863479-18-9)

The compound 1H-Inden-1-one, 2,3-dihydro-5-(3-methylphenyl)- (CAS No. 863479-18-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. Known for its unique structural framework, this compound belongs to the indenone family, which is characterized by a fused bicyclic system consisting of a benzene ring and a cyclopentenone moiety. The presence of a 3-methylphenyl substituent at the 5-position further enhances its chemical versatility, making it a valuable intermediate for various applications.

In recent years, the demand for heterocyclic compounds like 1H-Inden-1-one derivatives has surged due to their potential in drug discovery and development. Researchers are particularly interested in their role as pharmacophores, which are molecular scaffolds capable of interacting with biological targets. The 2,3-dihydro-1H-inden-1-one core, for instance, has been explored for its anti-inflammatory, antimicrobial, and anticancer properties. This aligns with the growing trend of targeting small molecule therapeutics in precision medicine, a hot topic in modern pharmaceutical research.

From a synthetic chemistry perspective, CAS No. 863479-18-9 serves as a key building block for the construction of more complex molecules. Its electron-rich aromatic system and reactive carbonyl group allow for diverse functionalization, enabling chemists to tailor its properties for specific applications. For example, it can undergo Michael additions, aldol condensations, or palladium-catalyzed cross-coupling reactions, all of which are pivotal in the synthesis of biologically active compounds.

The compound's relevance extends beyond pharmaceuticals. In material science, indenone derivatives are investigated for their optoelectronic properties, such as fluorescence and charge transport, which are critical for developing organic light-emitting diodes (OLEDs) and photovoltaic devices. This ties into the global push for sustainable energy solutions, a subject frequently searched by users interested in green chemistry and renewable energy technologies.

Analytical characterization of 1H-Inden-1-one, 2,3-dihydro-5-(3-methylphenyl)- typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are essential for both research and industrial applications. The compound's CAS registry number (863479-18-9) is a unique identifier that facilitates accurate referencing in scientific literature and regulatory documentation.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This reflects the broader industry focus on laboratory safety protocols and responsible chemical management, topics frequently queried by professionals and students alike.

In summary, 1H-Inden-1-one, 2,3-dihydro-5-(3-methylphenyl)- (CAS No. 863479-18-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features, synthetic utility, and applicability in cutting-edge research areas like drug discovery and optoelectronics make it a subject of ongoing interest. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in the development of novel technologies and therapies.